Cas no 2171456-91-8 (4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid)

• Product Name: 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid
• CAS No: 2171456-91-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6233124
• PubChem ID: 165545012
• Update Time: 2025-05-19

4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid
• EN300-1510963
• 4-ethyl-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}piperidine-2-carboxylic acid
• 2171456-91-8

• Inchi： 1S/C27H32N2O6/c1-2-18-11-13-29(24(15-18)26(31)32)25(30)17-34-14-12-28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,2,11-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： HOYAOKSQWZHTSF-UHFFFAOYSA-N
• SMILES： OC(C1CC(CC)CCN1C(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid

Research Brief on 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid (CAS: 2171456-91-8)

In recent years, the compound 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid (CAS: 2171456-91-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in solid-phase peptide synthesis (SPPS). The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-2-carboxylic acid moiety makes it a versatile intermediate for the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput drug discovery. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Furthermore, computational modeling studies have provided insights into its conformational flexibility and potential interactions with biological targets, paving the way for its use in rational drug design.

One of the key findings from the latest research is the compound's role in facilitating the synthesis of complex peptide derivatives with improved pharmacokinetic profiles. Its ability to act as a linker or spacer in peptide conjugates has been particularly noteworthy, as it allows for the incorporation of various functional groups without compromising the stability or activity of the final product. This has opened new avenues for the development of targeted therapies, especially in oncology and infectious diseases, where peptide-based drugs are gaining traction.

In addition to its synthetic utility, preliminary in vitro studies have suggested that 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid may exhibit intrinsic biological activity. For instance, it has shown moderate inhibitory effects on certain enzymes involved in inflammatory pathways, hinting at its potential as a lead compound for anti-inflammatory drug development. However, further mechanistic studies and in vivo evaluations are required to fully elucidate its therapeutic potential and safety profile.

The growing interest in this compound is also reflected in the increasing number of patents and publications citing its use. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its adoption in preclinical research, with several derivatives already entering the pipeline for clinical evaluation. As the field of peptide therapeutics continues to expand, the demand for high-quality intermediates like 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid is expected to rise, driving further innovation in its synthesis and application.

In conclusion, 4-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidine-2-carboxylic acid represents a promising tool in the arsenal of modern drug discovery. Its multifaceted applications, from peptide synthesis to potential therapeutic uses, underscore its importance in advancing chemical biology and pharmaceutical research. Future studies should focus on optimizing its properties and exploring its full range of biological activities to unlock its potential in addressing unmet medical needs.